Cas no 79-87-8 (2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide)
79-87-8 structure
Product Name:2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
CAS No:79-87-8
MF:C14H13ClN2O4S
MW:340.782021284103
CID:984922
PubChem ID:225706
Update Time:2025-04-20
2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
- N-Ethyl-2-chloro-5-nitrobenzenesulfoanilide
- NSC15371
- 2-Chloro-N-ethyl-5-nitro-N-phenylbenzene-1-sulfonamide
- Benzenesulfonanilide, 2-chloro-N-ethyl-5-nitro-
- NSC-15371
- 79-87-8
- DTXSID801000182
- Benzenesulfonamide, 2-chloro-N-ethyl-5-nitro-N-phenyl-
- LZQPFRQJBCMKTR-UHFFFAOYSA-N
-
- Inchi: 1S/C14H13ClN2O4S/c1-2-16(11-6-4-3-5-7-11)22(20,21)14-10-12(17(18)19)8-9-13(14)15/h3-10H,2H2,1H3
- InChI Key: LZQPFRQJBCMKTR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1S(N(C1C=CC=CC=1)CC)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 340.0284558g/mol
- Monoisotopic Mass: 340.0284558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 91.6Ų
2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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